Cas no 116071-28-4 (1-(2-propen-1-yl)-1H-Indole-2-carboxaldehyde)
116071-28-4 structure
Product Name:1-(2-propen-1-yl)-1H-Indole-2-carboxaldehyde
CAS No:116071-28-4
MF:C12H11NO
MW:185.221843004227
CID:1100174
PubChem ID:11469489
Update Time:2025-04-20
1-(2-propen-1-yl)-1H-Indole-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-propen-1-yl)-1H-Indole-2-carboxaldehyde
- 1-prop-2-enylindole-2-carbaldehyde
- 1H-Indole-2-carboxaldehyde, 1-(2-propenyl)-
- DTXSID80466847
- SCHEMBL14387230
- 116071-28-4
-
- Inchi: 1S/C12H11NO/c1-2-7-13-11(9-14)8-10-5-3-4-6-12(10)13/h2-6,8-9H,1,7H2
- InChI Key: HEVKPTDQDYIIMQ-UHFFFAOYSA-N
- SMILES: O=CC1=CC2C=CC=CC=2N1CC=C
Computed Properties
- Exact Mass: 185.084063974g/mol
- Monoisotopic Mass: 185.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 22Ų
1-(2-propen-1-yl)-1H-Indole-2-carboxaldehyde Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
116071-28-4 (1-(2-propen-1-yl)-1H-Indole-2-carboxaldehyde) Related Products
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